Cas no 1803741-93-6 (1-(2-Bromo-6-methylphenyl)propan-2-one)

• Product Name: 1-(2-Bromo-6-methylphenyl)propan-2-one
• CAS No: 1803741-93-6
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5006974
• Update Time: 2025-06-13

1-(2-Bromo-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-methylphenyl)propan-2-one

• Inchi： 1S/C10H11BrO/c1-7-4-3-5-10(11)9(7)6-8(2)12/h3-5H,6H2,1-2H3
• InChI Key： QMSWFHJUMISDAF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1CC(C)=O

Computed Properties

• Exact Mass: 225.999
• Monoisotopic Mass: 225.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-6-methylphenyl)propan-2-one

Comprehensive Overview of 1-(2-Bromo-6-methylphenyl)propan-2-one (CAS No. 1803741-93-6)

1-(2-Bromo-6-methylphenyl)propan-2-one, with the CAS number 1803741-93-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its brominated aromatic structure and ketone functional group, serves as a versatile building block in the development of advanced materials and bioactive molecules. Its unique molecular architecture makes it a valuable candidate for researchers exploring structure-activity relationships (SAR) and drug discovery.

The growing interest in 1-(2-Bromo-6-methylphenyl)propan-2-one is partly driven by its potential applications in medicinal chemistry and material science. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such intermediates in accelerating the discovery of novel therapeutics. For instance, researchers are increasingly leveraging machine learning algorithms to predict the reactivity and compatibility of this compound in complex synthetic pathways, addressing common queries like "How to optimize the synthesis of 1-(2-Bromo-6-methylphenyl)propan-2-one?" or "What are the alternative routes for its derivatization?".

From a structural perspective, the presence of both a bromo substituent and a methyl group on the phenyl ring offers distinct reactivity patterns, enabling selective functionalization. This feature aligns with the current focus on green chemistry and atom economy, as it minimizes waste generation during synthetic processes. Laboratories prioritizing sustainable synthesis often explore catalytic methods to incorporate this compound into larger frameworks, responding to popular search terms such as "eco-friendly bromination techniques" or "catalytic ketone activation."

In industrial settings, CAS 1803741-93-6 is frequently discussed in the context of high-throughput screening and combinatorial chemistry. Its compatibility with modern flow chemistry systems has been a topic of recent studies, particularly for scaling up production while maintaining purity. Quality control protocols for this compound often involve advanced analytical techniques like HPLC-MS and NMR spectroscopy, addressing frequently asked questions such as "How to validate the purity of 1-(2-Bromo-6-methylphenyl)propan-2-one?" or "What are the storage conditions for this compound?".

The compound's relevance extends to agrochemical research, where its derivatives are investigated for their potential as crop protection agents. With the rising global demand for precision agriculture, researchers are examining how structural modifications of 1-(2-Bromo-6-methylphenyl)propan-2-one could lead to more efficient formulations. This aligns with searches related to "novel pesticide intermediates" and "halogenated aromatic compounds in agriculture," reflecting broader industry trends.

Safety and handling of 1-(2-Bromo-6-methylphenyl)propan-2-one adhere to standard laboratory practices, with emphasis on proper personal protective equipment (PPE) and ventilation systems. While not classified under restricted categories, its handling guidelines are often compared to those of similar bromoaromatic compounds, a frequent comparison point in safety documentation searches. The compound's stability under various pH conditions and temperatures is another area of practical interest, particularly for industrial process optimization.

Looking ahead, the scientific community anticipates expanded applications of CAS 1803741-93-6 in optoelectronic materials and polymeric systems. Its aromatic core and functional group versatility make it a candidate for developing organic semiconductors or photoactive coatings, topics gaining traction in materials science forums. This potential is further amplified by the compound's compatibility with cross-coupling reactions, a key focus area in contemporary synthetic methodology research.

In summary, 1-(2-Bromo-6-methylphenyl)propan-2-one represents a multifaceted chemical entity with growing importance across multiple disciplines. Its synthetic accessibility, structural modularity, and diverse applicability position it as a compound of enduring relevance in both academic and industrial chemistry landscapes.